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Compound of Interest

Compound Name: (5-Bromopentyl)boronic acid

Cat. No.: B045191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(5-Bromopentyl)boronic acid is a valuable reagent in organic synthesis, particularly in cross-

coupling reactions. However, like many organoboron compounds, it presents a unique set of

hazards that necessitate stringent safety protocols. This in-depth technical guide provides a

comprehensive overview of the hazards associated with (5-Bromopentyl)boronic acid and

outlines detailed safety precautions and experimental protocols to ensure the well-being of

laboratory personnel.

Hazard Identification and Classification
(5-Bromopentyl)boronic acid is classified as a hazardous substance. The primary hazards

are related to skin, eye, and respiratory irritation.

GHS Hazard Statements: H315, H319, H335

Signal Word: Warning

The following table summarizes the key hazard information:
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Hazard Class GHS Classification Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

Serious Eye Damage/Eye

Irritation
Category 2A

Causes serious eye irritation.

[1][2]

Specific target organ toxicity —

Single exposure
Category 3

May cause respiratory

irritation.[2]

Prudent Safety Precautions and Personal Protective
Equipment (PPE)
A multi-layered approach to safety is crucial when handling (5-Bromopentyl)boronic acid.

This includes a combination of engineering controls, administrative controls, and appropriate

personal protective equipment.

Engineering Controls
Fume Hood: All manipulations of (5-Bromopentyl)boronic acid, especially those that may

generate dust or aerosols, must be conducted in a certified chemical fume hood to minimize

inhalation exposure.[3][4][5]

Ventilation: Ensure adequate general laboratory ventilation to maintain low ambient

concentrations of the chemical.[6][7]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[3][5]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling (5-Bromopentyl)boronic
acid:
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PPE Category
Recommended
Specification

Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.[3][7]

Protects against splashes and

dust that can cause serious

eye damage.

Hand Protection Nitrile or butyl rubber gloves.

Provides a barrier against skin

contact. Gloves must be

inspected prior to use and

disposed of properly after

handling.[7]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.[3]

Minimizes skin contact and

protects from potential

splashes.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

appropriate cartridges should

be used if working outside a

fume hood or if dust

generation is unavoidable.[3]

[5][6]

Essential for preventing

inhalation of harmful dust or

aerosols.

Experimental Protocols for Safe Handling
Adherence to standardized experimental protocols is paramount to mitigating the risks

associated with (5-Bromopentyl)boronic acid.

General Handling Procedures
Pre-use Inspection: Before use, visually inspect the container for any signs of damage or

leakage.

Avoid Dust Generation: Handle the solid material carefully to avoid creating dust.[8]
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Weighing: If possible, weigh the compound in a fume hood or a ventilated enclosure.

Transfers: Use appropriate tools such as spatulas or powder funnels for transfers to

minimize dust dispersion.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[9][10]

Storage
Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][11]

Inert Atmosphere: For long-term storage and to maintain purity, store under an inert

atmosphere in a freezer at temperatures below -20°C.

Spill and Waste Disposal
Spill Response: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the

spill with an inert absorbent material such as sand or vermiculite.[12] Sweep up the material,

place it in a suitable container for disposal, and clean the affected area thoroughly.[9]

Waste Disposal: Dispose of waste materials in accordance with federal, state, and local

regulations.[6] Do not allow the product to enter drains.[7][8]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9][13][14]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[9]

[13][15] If skin irritation persists, get medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9][13][15] Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[14]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[16]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling (5-
Bromopentyl)boronic acid, from preparation to disposal.
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Safe Handling Workflow for (5-Bromopentyl)boronic acid
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Dispose of Waste Properly
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Caption: Logical workflow for handling (5-Bromopentyl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

